Cas no 1261950-36-0 (5-(2,4-Dichlorophenyl)-2-formylphenol)

• Product Name: 5-(2,4-Dichlorophenyl)-2-formylphenol
• CAS No: 1261950-36-0
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• MDL: MFCD18314818
• CID: 2765524
• PubChem ID: 53220549
• Update Time: 2025-10-08

5-(2,4-Dichlorophenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)-2-formylphenol, 95%
• MFCD18314818
• 5-(2,4-DICHLOROPHENYL)-2-FORMYLPHENOL
• 1261950-36-0
• 2',4'-Dichloro-3-hydroxy[1,1'-biphenyl]-4-carbaldehyde
• DTXSID40685279
• 5-(2,4-Dichlorophenyl)-2-formylphenol

• MDL： MFCD18314818
• Inchi： 1S/C13H8Cl2O2/c14-10-3-4-11(12(15)6-10)8-1-2-9(7-16)13(17)5-8/h1-7,17H
• InChI Key： NZCSUYNZRWSBDZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C=O)=C(C=1)O)Cl

Computed Properties

• Exact Mass: 265.9901349Da
• Monoisotopic Mass: 265.9901349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(2,4-Dichlorophenyl)-2-formylphenol

Recent Advances in the Study of 5-(2,4-Dichlorophenyl)-2-formylphenol (CAS: 1261950-36-0)

In recent years, 5-(2,4-Dichlorophenyl)-2-formylphenol (CAS: 1261950-36-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities, particularly in the context of antimicrobial and anti-inflammatory properties.

A recent study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of 5-(2,4-Dichlorophenyl)-2-formylphenol against a panel of multidrug-resistant bacterial strains. The results demonstrated potent inhibitory activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 2 to 8 µg/mL. The study also highlighted the compound's ability to disrupt bacterial cell membrane integrity, suggesting a novel mechanism of action that could circumvent existing resistance mechanisms.

Another significant advancement comes from a 2023 research article in Bioorganic & Medicinal Chemistry Letters, which explored the anti-inflammatory properties of 5-(2,4-Dichlorophenyl)-2-formylphenol. The researchers found that the compound effectively suppressed the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. Molecular docking studies further revealed that the compound interacts with key residues in the NF-κB signaling pathway, providing a plausible explanation for its anti-inflammatory effects.

In addition to its biological activities, recent efforts have been directed toward optimizing the synthetic route for 5-(2,4-Dichlorophenyl)-2-formylphenol. A study in Organic Process Research & Development reported a scalable and cost-effective synthesis method, achieving an overall yield of 78% with high purity (>99%). This advancement is expected to facilitate further preclinical and clinical evaluations of the compound.

Looking ahead, the potential applications of 5-(2,4-Dichlorophenyl)-2-formylphenol extend beyond its current scope. Preliminary data from ongoing research suggest its utility in oncology, particularly as a modulator of apoptosis in cancer cells. However, further studies are needed to fully characterize its pharmacokinetic and toxicological profiles. The compound's versatility and efficacy make it a compelling candidate for future drug development initiatives.